Cas no 1807979-82-3 (Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate)

Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate is a heterocyclic ester compound featuring a chlorinated triazole core with an acetoxy methyl substituent. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, where it serves as a versatile intermediate. The presence of both chloro and methyl groups on the triazole ring enhances its potential for further functionalization, enabling selective derivatization. Its ester moiety offers compatibility with nucleophilic substitution or hydrolysis reactions, facilitating downstream modifications. The compound's stability under standard storage conditions ensures reliable handling in laboratory and industrial settings. Its well-defined molecular architecture makes it a valuable building block for the development of biologically active molecules.

Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate structure

1807979-82-3 structure

Product Name:Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate

CAS No:1807979-82-3

MF:C₆H₈ClN₃O₂

MW:189.599619865417

MDL:MFCD26938343

CID:4708298

Update Time:2025-06-06

Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

- methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate
- BBL036889
- STL425540
- 1H-1,2,4-triazole-1-acetic acid, 3-chloro-5-methyl-, methyl ester
- Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate
- MDL： MFCD26938343
- Inchi： 1S/C6H8ClN3O2/c1-4-8-6(7)9-10(4)3-5(11)12-2/h3H2,1-2H3
- InChI Key： PWTUJLMCUIYSQU-UHFFFAOYSA-N
- SMILES： ClC1N=C(C)N(CC(=O)OC)N=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 178
Topological Polar Surface Area: 57

Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M237525-100mg	Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate	1807979-82-3		100mg	$ 185.00	2022-06-04
TRC	M237525-250mg	Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate	1807979-82-3		250mg	$ 380.00	2022-06-04
TRC	M237525-500mg	Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate	1807979-82-3		500mg	$ 600.00	2022-06-04
abcr	AB418040-500 mg	Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate	1807979-82-3		500mg	€339.20	2023-04-24
abcr	AB418040-1 g	Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate	1807979-82-3		1g	€406.00	2023-04-24
abcr	AB418040-500mg	Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate; .	1807979-82-3		500mg	€333.00	2025-04-20
abcr	AB418040-1g	Methyl (3-chloro-5-methyl-1H-1,2,4-triazol-1-yl)acetate; .	1807979-82-3		1g	€397.00	2025-04-20
A2B Chem LLC	AI39967-250mg	Methyl (3-chloro-5-methyl-1h-1,2,4-triazol-1-yl)acetate	1807979-82-3	95%	250mg	$176.00	2024-04-20
A2B Chem LLC	AI39967-1g	Methyl (3-chloro-5-methyl-1h-1,2,4-triazol-1-yl)acetate	1807979-82-3	95%	1g	$402.00	2024-04-20
A2B Chem LLC	AI39967-5g	Methyl (3-chloro-5-methyl-1h-1,2,4-triazol-1-yl)acetate	1807979-82-3	95%	5g	$1185.00	2024-04-20